N-cholyl-2-fluoro-beta-alanine
N-cholyl-2-fluoro-beta-alanine
Brand Name:
Vulcanchem
CAS No.:
110501-27-4
VCID:
VC0017841
InChI:
InChI=1S/C27H44FNO6/c1-14(4-7-23(33)29-13-20(28)25(34)35)17-5-6-18-24-19(12-22(32)27(17,18)3)26(2)9-8-16(30)10-15(26)11-21(24)31/h14-22,24,30-32H,4-13H2,1-3H3,(H,29,33)(H,34,35)/t14-,15+,16-,17-,18?,19?,20?,21-,22+,24?,26+,27-/m1/s1
SMILES:
CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C27H44FNO6
Molecular Weight:
497.6 g/mol
N-cholyl-2-fluoro-beta-alanine
CAS No.: 110501-27-4
Main Products
VCID: VC0017841
Molecular Formula: C27H44FNO6
Molecular Weight: 497.6 g/mol
| CAS No. | 110501-27-4 |
|---|---|
| Product Name | N-cholyl-2-fluoro-beta-alanine |
| Molecular Formula | C27H44FNO6 |
| Molecular Weight | 497.6 g/mol |
| IUPAC Name | 2-fluoro-3-[[(4R)-4-[(3R,5S,7R,10S,12S,13R,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propanoic acid |
| Standard InChI | InChI=1S/C27H44FNO6/c1-14(4-7-23(33)29-13-20(28)25(34)35)17-5-6-18-24-19(12-22(32)27(17,18)3)26(2)9-8-16(30)10-15(26)11-21(24)31/h14-22,24,30-32H,4-13H2,1-3H3,(H,29,33)(H,34,35)/t14-,15+,16-,17-,18?,19?,20?,21-,22+,24?,26+,27-/m1/s1 |
| Standard InChIKey | XPDXADLFWGSPSP-DRRSVZEQSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)NCC(C(=O)O)F)[C@H]1CCC2[C@@]1([C@H](CC3C2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)NCC(C(=O)O)F)C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)O)C)O)O)C |
| Synonyms | cholyl-FBAL FBAL cholate N-cholyl-2-fluoro-beta-alanine |
| PubChem Compound | 188378 |
| Last Modified | Nov 11 2021 |
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